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Compound of Interest

Compound Name: KB-5492 anhydrous

Cat. No.: B1673362 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
KB-5492 anhydrous is a potent and selective inhibitor of the sigma receptor, with an IC50 of

3.15 μM for specific [3H]1,3-di(2-tolyl)guanidine (DTG) binding.[1] It is recognized for its anti-

ulcer properties, demonstrating a protective effect on gastric mucosa.[2][3][4] Accurate

preparation of stock solutions is the first critical step for reliable and reproducible in vitro and in

vivo experimental results. This document provides a detailed protocol for the preparation of

stock solutions of KB-5492 anhydrous.

Chemical and Physical Properties
A summary of the key quantitative data for KB-5492 anhydrous is presented in the table below

for easy reference.
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Property Value Source

Molecular Weight 546.57 g/mol [1][5]

CAS Number 129200-10-8 [1][5]

Molecular Formula C27H34N2O10 [5]

Appearance Solid [5]

Purity >99.50% [5]

Storage of Solid Store at -20°C [5]

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months.[1]
[1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of KB-5492 anhydrous in

Dimethyl Sulfoxide (DMSO).

3.1. Materials

KB-5492 anhydrous powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil to protect from light)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator

3.2. Safety Precautions
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Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and gloves.

Refer to the Safety Data Sheet (SDS) for KB-5492 and DMSO for detailed safety

information.

3.3. Calculations

To prepare a 10 mM stock solution, the required mass of KB-5492 anhydrous can be

calculated using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 546.57 g/mol x 1000 mg/g = 5.47 mg

3.4. Step-by-Step Procedure

Weighing the Compound: Carefully weigh out the calculated amount of KB-5492 anhydrous
powder using an analytical balance. For instance, to prepare 1 mL of a 10 mM solution,

weigh 5.47 mg.

Adding the Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing

the KB-5492 powder. To continue the example, add 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely

dissolved. If precipitation occurs, gentle warming and/or sonication can be used to aid

dissolution.[1]

Storage: Once the solution is clear, it is ready for use. For storage, aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[1] Store the aliquots

at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).[1] Ensure the storage vials are sealed tightly to protect from moisture.[1]
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Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of a KB-5492 anhydrous
stock solution.

Preparation of KB-5492 Anhydrous Stock Solution

Calculate Required Mass of KB-5492

Weigh KB-5492 Anhydrous

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing KB-5492 anhydrous stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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